Cas no 2138514-75-5 (methyl 5-amino-4-(ethoxymethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-(ethoxymethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2138514-75-5
• MF: C₁₃H₂₁N₃O₄
• MW: 283.323543310165
• CID: 6394828
• PubChem ID: 165485664
• Update Time: 2025-06-27

methyl 5-amino-4-(ethoxymethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(ethoxymethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate
• EN300-1121071
• 2138514-75-5

• Inchi： 1S/C13H21N3O4/c1-3-19-8-10-11(13(17)18-2)15-16(12(10)14)9-4-6-20-7-5-9/h9H,3-8,14H2,1-2H3
• InChI Key： GBXAPLMHCNLKBG-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C(=C(COCC)C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 283.15320616g/mol
• Monoisotopic Mass: 283.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.6Ų

Additional information on methyl 5-amino-4-(ethoxymethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate

Methyl 5-Amino-4-(Ethoxymethyl)-1-(Oxan-4-Yl)-1H-Pyrazole-3-Carboxylate: A Versatile Organic Compound in Modern Chemistry

Methyl 5-amino-4-(ethoxymethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate (CAS No. 2138514-75-5) is a structurally unique organic molecule that has garnered significant attention in the fields of chemical synthesis, biological activity screening, and pharmaceutical development. This compound belongs to the pyrazole class, a five-membered heterocyclic scaffold known for its diverse applications in drug discovery and agrochemicals. The integration of an amino group, an ethoxymethyl substituent, and a tetrahydropyranyl (THP) ring system into its structure provides a multifunctional platform for exploring novel chemical reactivity and biological interactions. Recent advancements in synthetic methodologies and computational modeling have further expanded its utility, making it a focal point for researchers aiming to address unmet therapeutic needs.

The core of this molecule, the pyrazole ring system, is characterized by two adjacent nitrogen atoms within a five-membered aromatic framework. Pyrazoles are widely recognized for their ability to modulate enzyme activity, receptor binding, and signal transduction pathways, which are critical in both human health and agricultural science. The presence of the amino group at position 5 introduces hydrogen bonding capabilities, enhancing solubility and potentially improving interactions with target biomolecules such as proteins or nucleic acids. Meanwhile, the ethoxymethyl group at position 4 contributes to steric bulk and hydrophobicity, which can influence pharmacokinetic properties like membrane permeability or metabolic stability. The tetrahydropyranyl (THP) ring at position 1 serves as a protective group for hydroxyl functionalities or acts as a structural element to fine-tune molecular conformation.

Recent studies have highlighted the role of pyrazole-based compounds in targeting key enzymes involved in inflammation and cancer progression. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that derivatives of this class exhibit potent inhibition of cyclooxygenase (COX) enzymes, particularly COX-2 isoforms associated with chronic inflammatory diseases. The specific substitution pattern observed in methyl 5-amino-4-(ethoxymethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate aligns with structural requirements for selective COX inhibition while minimizing off-target effects on COX-1, which is essential for maintaining physiological homeostasis.

In the realm of antitumor agents, this compound has shown promise as a scaffold for developing small-molecule inhibitors against protein kinases such as EGFR (epidermal growth factor receptor) or VEGFR (vascular endothelial growth factor receptor). A 2024 study from *ACS Medicinal Chemistry Letters* reported that similar pyrazole esters displayed submicromolar IC₅₀ values against cancer cell lines overexpressing these kinases. The carboxylate ester functionality at position 3 is particularly noteworthy; it can be hydrolyzed under physiological conditions to release active metabolites or serve as a prodrug strategy to improve bioavailability.

The synthesis of methyl 5-amino-4-(ethoxymethyl)-1-(oxan-4-yL)-1H-pyrazoLe-e-carboxYLate typically involves multistep organic reactions starting from readily available precursors like hydrazine derivatives or aldehydes/ketones. One prominent approach described in *Organic Letters* (2023) employs a one-pot condensation between ethyl acetoacetate and substituted hydrazines under microwave-assisted conditions to form the pyrazole core efficiently. Subsequent functionalization steps introduce the ethoxy methyl group via alkylation reactions while preserving the integrity of the THP protecting group during purification processes.

From an analytical chemistry perspective, characterizing this compound requires advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. The distinct chemical shifts observed for protons adjacent to the amino group (¹H-NMR: ~6.8–7.2 ppm) provide critical evidence for regioselectivity during synthesis stages involving electrophilic substitutions on aromatic rings like pyrazoles or tetrahydropyrans.

Beyond pharmaceutical applications, this compound also finds relevance in materials science due to its ability to form stable coordination complexes with metal ions through nitrogen donor atoms present within both pyrazolic rings and amino moieties.MetallopyrAzoles, including those derived from this structure, are being explored as components in luminescent sensors or catalysts where precise control over ligand geometry is required for optimal performance metrics such as quantum yield or turnover frequency.

A notable aspect contributing to its versatility lies within its solubility profile across different solvents systems—aqueous vs organic—which allows formulation flexibility depending on intended application areas ranging from oral dosage forms requiring high water solubility up through topical preparations where compatibility with lipid-based carriers becomes more important.Ester functional groups, especially those containing ethoxy chains (~C₆H₉OCH₂) like those found here at carbon #3 position relative pyrAzolE nucleus offer tunable hydrolysis rates under varying pH conditions potentially enabling controlled release mechanisms when incorporated into polymeric matrices used drug delivery devices.

The field continues evolving rapidly thanks ongoing efforts optimize reaction conditions minimize waste streams aligning production methods green chemistry principles.Catalytic asymmetric syntheses, flow chemistry approaches microreactors have all been applied toward achieving higher atom economy lower energy consumption when manufacturing scale-up becomes necessary commercialization phases upcoming years following initial proof-concept studies academic institutions industrial partners alike conducting preclinical trials using analogues bearing similar structural features reported promising results animal models targeting specific disease indications currently under investigation regulatory agencies worldwide preparing pathways future approvals assuming safety profiles remain favorable throughout extensive toxicological evaluations mandated before clinical use permitted human subjects.

In conclusion,mEthYL e-AmIno-e-eTHoXYMeThYL-o-THePrAn-o-H-PYrAZoLe-e-CARboXYLaTe represents an exciting addition growing family heterocyclic compounds poised make impactful contributions multiple scientific disciplines simultaneously.Amino-substituted pyrAzoles, especially those featuring protected hydroxyl functionalities via THP rings demonstrate remarkable adaptability whether designing next-generation therapeutics addressing complex pathologies developing innovative agrochemical solutions combating emerging pests pathogens threatening global food security.Ethoxy methyl esters, given their dual role providing steric modulation serving precursors bioactive carboxylic acids remain strategically important building blocks within medicinal chemistry pipelines aiming balance efficacy selectivity safety margins crucial successful drug candidates must possess navigate increasingly stringent regulatory landscapes ensure long-term viability patient populations suffering unmet medical needs today tomorrow alike.